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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B10858320

"## An In-Depth Technical Guide to the Industrial Applications of 1-Tetradecanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Tetradecanol, also known as myristyl alcohol, is a versatile long-chain fatty alcohol with a
wide array of industrial applications. Its unique physicochemical properties, stemming from its
amphiphilic nature, make it a valuable ingredient in cosmetics, personal care products,
pharmaceuticals, lubricants, and as a chemical intermediate. This technical guide provides a
comprehensive overview of the core industrial uses of 1-Tetradecanol, complete with
guantitative data, detailed experimental protocols, and visualizations of key processes and
relationships to support research and development efforts.

Physicochemical Properties

1-Tetradecanol is a white, waxy solid at room temperature with the chemical formula C14H300.
[1][2] Its linear hydrocarbon chain imparts lipophilicity, while the terminal hydroxyl group
provides hydrophilicity, making it an effective surfactant and emulsifier.[2] A summary of its key
physical and chemical properties is presented in Table 1.
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Property Value References
Molecular Weight 214.39 g/mol [1]
Melting Point 38 °C (100 °F; 311 K) [1]
Boiling Point >260 °C [1]
Density 0.824 g/cm? [1]
Solubility in Water Practically insoluble [1]

o ) Soluble in diethyl ether, slightly
Solubility in Organic Solvents ) [1]
soluble in ethanol

Appearance White waxy solid [1]

Industrial Production

The industrial production of 1-Tetradecanol is primarily achieved through two main routes: the
hydrogenation of myristic acid or its esters, and the Ziegler process.

Hydrogenation of Myristic Acid

Myristic acid, a saturated fatty acid found in sources like nutmeg, palm kernel oil, and coconut
oil, serves as a common precursor for 1-Tetradecanol.[1][2] The process involves the catalytic
hydrogenation of myristic acid or its methyl ester.

Experimental Protocol: Hydrogenation of Methyl Myristate
o Catalyst Preparation: A copper chromite catalyst is typically used for this reaction.

¢ Reaction Setup: A high-pressure autoclave reactor is charged with methyl myristate and the
catalyst.

e Hydrogenation: The reactor is pressurized with hydrogen gas, and the temperature is
elevated. The reaction is carried out under high pressure and temperature to facilitate the
reduction of the ester to the corresponding alcohol.
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« Purification: After the reaction is complete, the catalyst is filtered off. The crude 1-
Tetradecanol is then purified by distillation to remove any unreacted starting material and
byproducts.[3]
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Phase Preparation

Oil Phase (A) Water Phase (B)
Heat to 70-75°C Heat to 70-75°C

Emulsification
(Add B to A with homogenization)

Cooling
(to < 40°C with gentle stirring)

G\ddition of Cool-Down Phase (CD

Moisturizing Cream

Anionic Surfactant Synthesis
Sulfation Neutralization
(e.g., with SOs) (with NaOH)
T
1-Tetradecanol —+ Nonionic Surfactant Synthesis
Ethoxylation
(with Ethylene Oxide) QischsliEqonyiale

Sodium Tetradecyl Sulfate

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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